Cas no 936731-45-2 (2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole)

2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole structure
936731-45-2 structure
Product Name:2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole
CAS No:936731-45-2
MF:C8H12I2N2
MW:390.003226280212
CID:2620050
PubChem ID:58970269
Update Time:2025-04-21

2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Diiodo-1-methyl-2-(2-methyl-2-propanyl)-1H-imidazole
    • 2-tert-butyl-4,5-diiodo-1-Methyl-1H-iMidazole
    • 2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole
    • 2-tert-butyl-4,5-diiodo-1-methylimidazole
    • ZOXJRAUMBRXERD-UHFFFAOYSA-N
    • DA-40354
    • 936731-45-2
    • SCHEMBL4794248
    • Inchi: 1S/C8H12I2N2/c1-8(2,3)7-11-5(9)6(10)12(7)4/h1-4H3
    • InChI Key: ZOXJRAUMBRXERD-UHFFFAOYSA-N
    • SMILES: IC1=C(N=C(C(C)(C)C)N1C)I

Computed Properties

  • Exact Mass: 389.90899Da
  • Monoisotopic Mass: 389.90899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.8Ų
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